Cas no 1782808-57-4 (4-amino-3-(2-cyanophenyl)butanoic acid)

• Product Name: 4-amino-3-(2-cyanophenyl)butanoic acid
• CAS No: 1782808-57-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5824861
• PubChem ID: 84672197
• Update Time: 2025-06-14

4-amino-3-(2-cyanophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-cyanophenyl)butanoic acid
• 1782808-57-4
• EN300-1840591

• Inchi： 1S/C11H12N2O2/c12-6-8-3-1-2-4-10(8)9(7-13)5-11(14)15/h1-4,9H,5,7,13H2,(H,14,15)
• InChI Key： QIVAXPAFCQBRHQ-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(2-cyanophenyl)butanoic acid

Comprehensive Overview of 4-amino-3-(2-cyanophenyl)butanoic acid (CAS No. 1782808-57-4)

4-amino-3-(2-cyanophenyl)butanoic acid (CAS No. 1782808-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in scientific literature by its IUPAC name, features a cyanophenyl group attached to a butanoic acid backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it offers a versatile scaffold for designing novel therapeutics.

The growing demand for small molecule inhibitors and enzyme modulators has propelled the study of compounds like 4-amino-3-(2-cyanophenyl)butanoic acid. Its molecular structure allows for interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and kinases, which are critical in treating diseases such as cancer and neurological disorders. Recent studies have explored its role in structure-activity relationship (SAR) analyses, highlighting its potential to optimize drug efficacy and reduce off-target effects.

In the context of green chemistry and sustainable synthesis, 4-amino-3-(2-cyanophenyl)butanoic acid has also been investigated for its compatibility with eco-friendly reaction conditions. Scientists are leveraging catalytic methods and microwave-assisted synthesis to produce this compound with higher yields and lower environmental impact. This aligns with the broader industry trend toward green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in peptide mimetics and protease inhibitors. Its amino acid-like structure makes it a promising candidate for mimicking natural peptides, which are often unstable in vivo. By incorporating 4-amino-3-(2-cyanophenyl)butanoic acid into peptide analogs, researchers aim to develop more stable and bioavailable drug candidates. This application is particularly relevant to the biotech and pharma sectors, where peptide-based therapies are gaining traction.

From a spectroscopic characterization perspective, 4-amino-3-(2-cyanophenyl)butanoic acid exhibits distinct NMR and mass spectrometry profiles, which are essential for quality control in chemical manufacturing. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure purity and consistency, addressing the stringent requirements of regulatory agencies. These aspects are critical for researchers and manufacturers alike, as they navigate the complexities of scale-up processes.

The compound's relevance extends to computational chemistry and molecular modeling, where it serves as a test case for docking simulations and quantum mechanical calculations. With the rise of AI-driven drug design, tools like machine learning algorithms are being used to predict the behavior of 4-amino-3-(2-cyanophenyl)butanoic acid in biological systems. This intersection of cheminformatics and bioinformatics is a hot topic in modern research, often queried in academic and industrial search engines.

In summary, 4-amino-3-(2-cyanophenyl)butanoic acid (CAS No. 1782808-57-4) is a multifaceted compound with broad applications in pharmaceutical development, sustainable chemistry, and computational biology. Its unique properties and adaptability make it a subject of ongoing investigation, reflecting the dynamic nature of contemporary chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and innovative therapeutics.